Cas no 501701-44-6 (Benzoyl chloride, 2,3,5-trifluoro-4-methoxy-)

2,3,5-Trifluoro-4-methoxybenzoyl chloride is a fluorinated and methoxy-substituted benzoyl chloride derivative, primarily used as a versatile intermediate in organic synthesis. Its key advantages include high reactivity as an acylating agent, enabling efficient introduction of the 2,3,5-trifluoro-4-methoxybenzoyl moiety into target molecules. The electron-withdrawing trifluoro and methoxy groups enhance its utility in constructing complex fluorinated aromatic systems, which are valuable in pharmaceuticals, agrochemicals, and advanced materials. The compound’s well-defined structure ensures consistent performance in coupling reactions, while its stability under controlled conditions facilitates handling in synthetic workflows. Its selectivity and functional group compatibility make it a preferred choice for precision chemical transformations.

Benzoyl chloride, 2,3,5-trifluoro-4-methoxy- structure

501701-44-6 structure

Product Name:Benzoyl chloride, 2,3,5-trifluoro-4-methoxy-

CAS No:501701-44-6

MF:C₈H₄ClF₃O₂

MW:224.564372062683

CID:1566639

PubChem ID:86212908

Update Time:2025-06-07

Benzoyl chloride, 2,3,5-trifluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzoyl chloride, 2,3,5-trifluoro-4-methoxy-
- 2,3,5-trifluoro-4-methoxybenzoyl chloride
- AKOS030229979
- AS-8060
- MFCD28040525
- SCHEMBL5272363
- 501701-44-6
- Inchi： 1S/C8H4ClF3O2/c1-14-7-4(10)2-3(8(9)13)5(11)6(7)12/h2H,1H3
- InChI Key： XWXDONPJASVERE-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C(=C(C=1F)F)OC)F)=O

Computed Properties

Exact Mass: 223.98522
Monoisotopic Mass: 223.9851915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Benzoyl chloride, 2,3,5-trifluoro-4-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	AS-8060-1MG	2,3,5-trifluoro-4-methoxybenzoyl chloride	501701-44-6	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	AS-8060-5MG	2,3,5-trifluoro-4-methoxybenzoyl chloride	501701-44-6	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	AS-8060-10MG	2,3,5-trifluoro-4-methoxybenzoyl chloride	501701-44-6	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	AS-8060-20MG	2,3,5-trifluoro-4-methoxybenzoyl chloride	501701-44-6	>90%	0mg	￡76.00	2023-04-18
Key Organics Ltd	AS-8060-50MG	2,3,5-trifluoro-4-methoxybenzoyl chloride	501701-44-6	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	AS-8060-100MG	2,3,5-trifluoro-4-methoxybenzoyl chloride	501701-44-6	>90%	100mg	£146.00	2025-02-09